3-(4-Methoxybenzyl)pyridine
Cat. No. B8702375
Key on ui cas rn:
91258-43-4
M. Wt: 199.25 g/mol
InChI Key: GCKQIQOENTUAKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:12][c:13]1[cH:14][n:15][cH:16][cH:17][cH:18]1.[Br:2][CH2:3][c:4]1[cH:5][cH:6][c:7]([O:10][CH3:11])[cH:8][cH:9]1.[I:1].[O:19]=[CH:20][N:21]([CH3:22])[CH3:23].[Zn:24]>>[CH2:3]([c:4]1[cH:5][cH:6][c:7]([O:10][CH3:11])[cH:8][cH:9]1)[c:13]1[cH:14][n:15][cH:16][cH:17][cH:18]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Brc1cccnc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(CBr)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
I
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Zn]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1ccc(Cc2cccnc2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
